![molecular formula C9H9I B3053783 1-Iodo-4-(prop-1-EN-2-YL)benzene CAS No. 561023-21-0](/img/structure/B3053783.png)
1-Iodo-4-(prop-1-EN-2-YL)benzene
Overview
Description
“1-Iodo-4-(prop-1-EN-2-YL)benzene” is a chemical compound with the molecular formula C9H9I . It is also known by its CAS number 561023-21-0 .
Synthesis Analysis
The synthesis of “this compound” involves several stages. One of the methods includes the reaction of Methyltriphenylphosphonium bromide with n-butyllithium in tetrahydrofuran under an inert atmosphere. This is followed by the reaction with 4-Iodoacetophenone in tetrahydrofuran .Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzene ring with an iodine atom and a prop-1-EN-2-YL group attached to it . The molecular weight of the compound is 244.07 .Physical and Chemical Properties Analysis
“this compound” is a compound with the molecular formula C9H9I and a molecular weight of 244.07 . Further physical and chemical properties such as melting point, boiling point, and density are not specified in the available sources .Scientific Research Applications
Synthesis and Chemical Reactions
- Atom-Transfer Cyclisation : 2-iodo-N-(prop-2-enyl)acetamides, related to 1-Iodo-4-(prop-1-EN-2-YL)benzene, undergo iodine atom-transfer cyclisation to synthesize 4-(iodomethyl)pyrrolidin-2-ones (Ikeda et al., 1998).
- Structural Analysis : Isostructural 1-bromo and 1-iodo derivatives demonstrate supramolecular features like hydrogen bonding and π–π interactions (Stein et al., 2015).
- Iodobenzene Derivatives Formation : The formation of iodobenzene derivatives from related compounds is achieved through iodine-induced intramolecular cyclization (Matsumoto et al., 2008).
Chemical Properties and Interactions
- Fluorescent Probes Development : Aromatic nitrile oxides react with 1-iodo-4-(prop-2-yn-1-yloxy)benzene to form isoxazoles, useful in fluorescent probes and click chemistry applications (Minuti et al., 2016).
- Molecular Interactions in Crystals : In crystal structures, compounds related to this compound exhibit specific hydrogen bonding and π–π interactions, impacting their crystal packing and properties (Kapoor et al., 2011).
Applications in Materials Science
- Liquid Crystal Design : The synthesis of triynylbenzenes, related to this compound, shows potential applications in liquid crystal display devices due to their unique structural properties (Hsu et al., 2005).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
1-iodo-4-prop-1-en-2-ylbenzene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9I/c1-7(2)8-3-5-9(10)6-4-8/h3-6H,1H2,2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZKGSBZPFXJFTR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)C1=CC=C(C=C1)I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9I | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90678999 | |
Record name | 1-Iodo-4-(prop-1-en-2-yl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90678999 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.07 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
561023-21-0 | |
Record name | 1-Iodo-4-(prop-1-en-2-yl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90678999 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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